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A comprehensive review of clinical data on the comparative analgesic effects of tramadol

combined with acetaminophen versus codeine with acetaminophen reveals comparable

efficacy in managing moderate to severe pain, with notable differences in their side effect

profiles. This guide provides an in-depth analysis of key experimental data and methodologies

for researchers, scientists, and drug development professionals.

The combination of a centrally acting analgesic with acetaminophen is a common strategy for

enhancing pain relief. Both tramadol and codeine, weak opioid agonists, are frequently

formulated with acetaminophen to provide a multimodal approach to pain management. While

clinical studies indicate similar effectiveness for both combinations in various pain models, the

choice between them often hinges on tolerability and specific patient factors.

Analgesic Efficacy: A Head-to-Head Comparison
Clinical trials have demonstrated that tramadol/acetaminophen and codeine/acetaminophen

offer comparable levels of pain relief for both acute and chronic pain conditions.

In a study focusing on acute pain following oral surgery, the combination of 75 mg tramadol/650

mg acetaminophen was compared to 20 mg codeine/500 mg acetaminophen/400 mg

ibuprofen. The median time to perceptible pain relief was similar between the two groups, at

21.0 minutes for the tramadol/acetaminophen group and 24.4 minutes for the
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codeine/acetaminophen/ibuprofen group.[1][2] Likewise, the median time to meaningful pain

relief was also comparable, recorded at 56.4 minutes and 57.3 minutes, respectively.[1][2]

Other efficacy measures, such as mean total pain relief (TOTPAR) and the sum of pain

intensity differences (SPID), showed no significant statistical difference in the initial hours after

administration.[1]

For chronic conditions such as nonmalignant low back pain and osteoarthritis, a 4-week,

randomized, double-blind trial compared tramadol/acetaminophen (37.5 mg/325 mg) with

codeine/acetaminophen (30 mg/300 mg). The study found that pain relief and changes in pain

intensity were comparable from the first day of treatment, with effects noticeable as early as 30

minutes after the initial dose and lasting for at least six hours.[3] The overall assessments of

efficacy by both patients and investigators were similar for both treatment groups.[3]

A systematic review and meta-analysis of 37 randomized controlled trials concluded that

tramadol, with or without acetaminophen, did not significantly differ in efficacy from other

opioids, including codeine.[4][5][6]

Data on Analgesic Efficacy
Efficacy Parameter

Tramadol/Acetamin
ophen

Codeine/Acetamino
phen/Ibuprofen

Study Population

Median Time to

Perceptible Pain

Relief

21.0 minutes 24.4 minutes
Acute postoperative

dental pain[1][2]

Median Time to

Meaningful Pain Relief
56.4 minutes 57.3 minutes

Acute postoperative

dental pain[1][2]
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Efficacy Parameter
Tramadol/Acetamin
ophen (37.5 mg/325
mg)

Codeine/Acetamino
phen (30 mg/300
mg)

Study Population

Total Pain Relief

Score (TOTPAR)
11.9 11.4

Chronic low back

and/or osteoarthritis

pain[3]

Sum of Pain Intensity

Differences (SPID)
3.8 3.3

Chronic low back

and/or osteoarthritis

pain[3]

Patient Overall

Efficacy Assessment

(1-5 scale)

2.9 2.9

Chronic low back

and/or osteoarthritis

pain[3]

Investigator Overall

Efficacy Assessment

(1-5 scale)

3.0 2.9

Chronic low back

and/or osteoarthritis

pain[3]

Experimental Protocols
Acute Pain Study (Post-Oral Surgery)

Study Design: A randomized, single-dose, parallel-group, single-center, active-controlled

clinical trial.[1]

Patient Population: 128 healthy individuals experiencing pain after the extraction of one or

more impacted third molars that required bone removal.[1]

Dosing Regimens: A single dose of either 75 mg tramadol/650 mg acetaminophen or 20 mg

codeine/500 mg acetaminophen/400 mg ibuprofen.[1]

Pain Assessment: Pain intensity and relief were assessed at the time of pain development

and then over a 6-hour period. The onset of perceptible and meaningful pain relief was

measured using a two-stopwatch technique.[1]

Chronic Pain Study (Low Back and Osteoarthritis Pain)
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Study Design: A 4-week, randomized, double-blind, parallel-group, active-control, double-

dummy, multicenter trial.[3]

Patient Population: 462 adult patients with chronic nonmalignant low back pain, osteoarthritis

pain, or both.[3]

Dosing Regimens: Multiple daily doses of either tramadol/acetaminophen (37.5 mg/325 mg)

or codeine/acetaminophen (30 mg/300 mg).[3]

Pain Assessment: Pain relief (on a scale of 0=none to 4=complete) and pain intensity (on a

scale of 0=none to 3=severe) were measured 30 minutes and then hourly for 6 hours after

the first daily dose each week.[3]

Adverse Effect Profile
While efficacy is comparable, the side effect profiles of the two combination drugs show some

distinctions. In the chronic pain study, a significantly higher percentage of patients in the

codeine/acetaminophen group reported somnolence (24% vs. 17%) and constipation (21% vs.

11%) compared to the tramadol/acetaminophen group.[3] Conversely, a larger proportion of

patients in the tramadol/acetaminophen group reported headaches (11% vs. 7%).[3]

A study on pediatric patients following tonsillectomy found that oversedation was significantly

higher on the day of surgery in the codeine/acetaminophen group, while itching was

experienced by significantly more children in the tramadol group.[7]

Common side effects for both combinations include nausea, vomiting, dizziness, and

drowsiness.[8][9] Tramadol carries a risk of seizures, particularly at higher doses or when

combined with other medications, while the acetaminophen component in both combinations

poses a risk of liver toxicity if taken in excessive amounts.[8]

Data on Adverse Events
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Adverse Event

Tramadol/Acet
aminophen
(37.5 mg/325
mg)

Codeine/Aceta
minophen (30
mg/300 mg)

p-value
Study
Population

Somnolence 17% (54/309) 24% (37/153) P = 0.05

Chronic low back

and/or

osteoarthritis

pain[3]

Constipation 11% (35/309) 21% (32/153) P < 0.01

Chronic low back

and/or

osteoarthritis

pain[3]

Headache 11% (34/309) 7% (11/153) P = 0.08

Chronic low back

and/or

osteoarthritis

pain[3]

Signaling Pathways and Mechanisms of Action
Tramadol's analgesic effect is mediated through a dual mechanism. It is a weak agonist of the

μ-opioid receptor and also inhibits the reuptake of serotonin and norepinephrine, which

modulates pain pathways in the central nervous system.[8] Codeine, on the other hand, is a

prodrug that is metabolized into morphine, which then acts as a μ-opioid receptor agonist to

produce analgesia.[8] Acetaminophen's primary mechanism is believed to be the inhibition of

prostaglandin synthesis in the central nervous system.
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Comparative Clinical Trial Workflow
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Caption: Workflow of a comparative clinical trial.
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Conclusion
The available evidence suggests that tramadol/acetaminophen and codeine/acetaminophen

combinations are comparable in their analgesic efficacy for both acute and chronic pain. The

choice between these two therapies should be guided by the patient's individual risk factors

and potential for adverse events. Tramadol/acetaminophen may be a preferable option for

patients who are prone to constipation and somnolence, common side effects associated with

codeine. However, the potential for headaches with tramadol should be considered. As with all

opioid-containing medications, the risks of dependence and misuse must be carefully weighed

against the therapeutic benefits.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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